Cas no 1352530-50-7 (6'-Methoxy-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine)

• Product Name: 6'-Methoxy-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine
• CAS No: 1352530-50-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5697345
• PubChem ID: 102542399
• Update Time: 2023-10-14

6'-Methoxy-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6'-Methoxy-5'-methyl-3,4,5,6-tetrahydro-2,3'-bipyridine
• 1352530-50-7
• 6'-Methoxy-5'-methyl-3,4,5,6-tetrahydro-[2,3']bipyridinyl
• 6-Methoxy-5-methyl-3,4,5,6-tetrahydro-[2,3]bipyridinyl
• 2,3'-Bipyridine, 3,4,5,6-tetrahydro-6'-methoxy-5'-methyl-

• Inchi： 1S/C12H16N2O/c1-9-7-10(8-14-12(9)15-2)11-5-3-4-6-13-11/h7-8H,3-6H2,1-2H3
• InChI Key： XFHYOTPCIGOZCB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=N1)C1CCCCN=1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 306.8±42.0 °C(Predicted)
• pka: 5.91±0.20(Predicted)